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The presence of antibiotic residues in food products, particularly milk, is a significant public
health concern. Regulatory bodies worldwide have established maximum residue limits (MRLS)
for these substances to ensure consumer safety. Cephapirin, a first-generation cephalosporin
antibiotic, is commonly used in veterinary medicine, particularly for the treatment of mastitis in
dairy cattle. Following administration, cephapirin is metabolized into various compounds, with
desacetylcephapirin being the major and microbiologically active metabolite.[1] The
persistence of both the parent drug and its active metabolites in milk necessitates reliable
screening methods to prevent their entry into the food supply.

This guide provides a comparative analysis of the cross-reactivity of cephapirin and its primary
metabolite, desacetylcephapirin, in three common antibiotic residue screening tests used in
the dairy industry: the IDEXX SNAP® Beta-Lactam ST Test, the Charm Blue Yellow Il Test, and
the Delvotest® SP NT. Understanding the performance of these tests in detecting both the
parent compound and its metabolites is crucial for accurate residue monitoring and ensuring
food safety.

Comparative Analysis of Detection Capabilities

The ability of an antibiotic residue screening test to detect both the parent drug and its active
metabolites is critical for a comprehensive food safety monitoring program. The following table
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summarizes the available data on the detection limits of cephapirin and its major metabolite,
desacetylcephapirin, in three widely used screening tests.

Detection Limit MRL (Bovine Milk,
Test Name Analyte
(ppb) EU)
IDEXX SNAP® Beta- N
Cephapirin 25 60

Lactam ST Test

60 (as sum of
Desacetylcephapirin 70 cephapirin and

desacetylcephapirin)

Charm Blue Yellow Il

Cephapirin 4-6 60
Test phap
) 60 (as sum of
o Data not publicly -
Desacetylcephapirin ) cephapirin and
available .
desacetylcephapirin)
Delvotest® SP NT Cephapirin ~20 (CCR¥) 60
) 60 (as sum of
o Data not publicly o
Desacetylcephapirin cephapirin and

available -
desacetylcephapirin)

*CCHR3 (Detection Capability Beta) is the lowest concentration at which the substance can be
detected with a 95% probability.

Note: While specific quantitative data for desacetylcephapirin is not readily available for the
Charm Blue Yellow Il and Delvotest® SP NT tests, documentation for the Charm test indicates
that the concentrations listed are for the total parent and metabolites, suggesting reactivity.[2]
Similarly, a validation report for the Delvotest® T, a related assay, lists desacetylcephapirin as
a compound that should be detectable.[3]

Experimental Methodologies

The three screening tests evaluated in this guide employ different analytical principles to detect
the presence of antibiotic residues.
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IDEXX SNAP® Beta-Lactam ST Test

The SNAP® Beta-Lactam ST Test is an enzyme-linked receptor-binding assay. In this lateral
flow test, the sample is mixed with a conjugate containing a beta-lactam-specific receptor. The
mixture flows through a matrix, and if beta-lactam residues are present, they will bind to the
receptor, preventing the conjugate from binding to a specific line on the test strip. The intensity
of the color development is inversely proportional to the concentration of beta-lactam residues
in the sample.

Charm Blue Yellow Il Test

The Charm Blue Yellow Il Test is a microbial inhibition assay.[2][4][5][6] It utilizes spores of
Geobacillus stearothermophilus suspended in an agar medium with a pH indicator. When a
milk sample free of antibiotics is added, the bacteria germinate and grow, producing acid that
causes the pH indicator to change color from blue to yellow. If antibiotic residues are present at
or above the detection limit, bacterial growth is inhibited, and the medium remains blue.[4]

Delvotest® SP NT

Similar to the Charm test, the Delvotest® SP NT is also a microbial inhibition assay based on
the growth of Geobacillus stearothermophilus.[7] The test contains spores of the bacteria in a
solid agar medium with a pH indicator. When a milk sample is added and incubated, the
presence of inhibitory substances like antibiotics prevents or retards the growth of the bacteria,
thus inhibiting the color change of the indicator from purple to yellow.[7]

Visualization of Key Processes

To better illustrate the concepts discussed, the following diagrams, generated using the
Graphviz (DOT language), depict the metabolic pathway of cephapirin and a generalized
workflow for antibiotic residue screening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

+ 1. Conversion of cephapirin to deacetylcephapirin in milk and tissues of treated animals -
PubMed [pubmed.nchbi.nlm.nih.gov]

e 2. charm.com [charm.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1668819?utm_src=pdf-body-img
https://www.benchchem.com/product/b1668819?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/10691664/
https://pubmed.ncbi.nlm.nih.gov/10691664/
https://www.charm.com/wp-content/uploads/2018/06/MRK-004.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

¢ 3. scicom.favv-afsca.be [scicom.favv-afsca.be]

e 4. Charm Blue Yellow Il Test - Charm Sciences [charm.com]
e 5. Welcome to Pamascience [pamascience.com]

e 6. Charm Blue Yellow Il Test [hadiatrading.com]

e 7. delvotest.com.au [delvotest.com.au]

» To cite this document: BenchChem. [Cross-Reactivity of Cephapirin Metabolites in Antibiotic
Residue Screening Tests: A Comparative Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1668819#cross-reactivity-of-cephapirin-
metabolites-in-antibiotic-residue-screening-tests]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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